Cas no 1504750-90-6 (Ethanone, 2-amino-1-(5-isothiazolyl)-)

• Product Name: Ethanone, 2-amino-1-(5-isothiazolyl)-
• CAS No: 1504750-90-6
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 5291161
• Update Time: 2025-10-24

Ethanone, 2-amino-1-(5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(5-isothiazolyl)-

• Inchi： 1S/C5H6N2OS/c6-3-4(8)5-1-2-7-9-5/h1-2H,3,6H2
• InChI Key： JFWSTJIHUVPVGY-UHFFFAOYSA-N
• SMILES： C(=O)(C1SN=CC=1)CN

Additional information on Ethanone, 2-amino-1-(5-isothiazolyl)-

Ethanone, 2-amino-1-(5-isothiazolyl)- (CAS No. 1504750-90-6): A Comprehensive Overview

Ethanone, 2-amino-1-(5-isothiazolyl)-, identified by its CAS number 1504750-90-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic ketone has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and isothiazolyl functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of an ethanone backbone substituted with an amino group at the 2-position and an isothiazolyl ring at the 1-position. This configuration allows for diverse chemical modifications, making it a valuable building block in the synthesis of complex molecules. The isothiazolyl moiety, in particular, is known for its role in enhancing the pharmacological activity of several drug candidates.

Recent studies have highlighted the importance of Ethanone, 2-amino-1-(5-isothiazolyl)- in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The isothiazolyl group, known for its stability and reactivity, facilitates the formation of various pharmacophores that can interact with biological targets.

In addition to its pharmacological applications, this compound has shown promise in materials science. The unique electronic properties of the isothiazolyl ring make it suitable for use in organic electronics and conductive polymers. These applications are particularly relevant in the development of advanced technologies such as flexible electronics and organic photovoltaics.

The synthesis of Ethanone, 2-amino-1-(5-isothiazolyl)- involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the ethanone core. Subsequent functionalization introduces the amino group and the isothiazolyl ring through carefully selected reactions. These steps require precise control over reaction conditions to ensure high yield and purity.

One of the most notable recent advancements in the study of this compound is its application in drug discovery. Researchers have utilized computational methods to predict how modifications to its structure can enhance its binding affinity to specific biological targets. These computational studies have guided experimental efforts, leading to the identification of several promising lead compounds.

The versatility of Ethanone, 2-amino-1-(5-isothiazolyl)- extends to its role as a catalyst or co-catalyst in various chemical reactions. Its ability to participate in multiple types of interactions—both covalent and non-covalent—makes it an excellent candidate for facilitating complex transformations. This property has been exploited in green chemistry initiatives aimed at developing more sustainable synthetic routes.

The compound's stability under various conditions also makes it suitable for industrial applications. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring reliability in both research and commercial settings. This stability is particularly important for large-scale synthesis where consistency is crucial.

Future research directions for Ethanone, 2-amino-1-(5-isothiazolyl)- include exploring its potential in nanotechnology and biomedicine. The ability to functionalize its structure opens up possibilities for designing nanoparticles with tailored properties for drug delivery systems. Additionally, its interaction with biological molecules suggests potential applications in diagnostic tools and biosensors.

The impact of this compound on interdisciplinary research cannot be overstated. Its applications span multiple fields, from traditional organic chemistry to cutting-edge materials science and biotechnology. By serving as a versatile intermediate, it enables researchers to explore new frontiers in molecular design and function.